3-(4-methoxyphenyl)-N-(2-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[2-[4-(4-pyrimidin-2-ylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]propanamide
• InChI: InChI=1S/C25H29N9O2/c1-36-20-6-3-19(4-7-20)5-8-22(35)26-11-12-34-24-21(17-31-34)23(29-18-30-24)32-13-15-33(16-14-32)25-27-9-2-10-28-25/h2-4,6-7,9-10,17-18H,5,8,11-16H2,1H3,(H,26,35)
• InChI Key: UYBHJKZFBMVYFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCCN2C3=C(C=N2)C(=NC=N3)N4CCN(CC4)C5=NC=CC=N5
• Molecular Formula: C25H29N9O2
• Molecular Weight: 487.6 g/mol
• CAS No.: 1021123-01-2

Description

3-(4-methoxyphenyl)-N-(2-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C25H29N9O2 and its molecular weight is 487.568. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Applications

One study discusses a promising new anticonvulsant drug candidate named "Epimidin," chemically related to the compound of interest. This study developed and validated a new HPLC method for the determination of related substances in Epimidin, highlighting its potential as an effective anticonvulsant agent. This suggests that compounds with similar chemical structures might be explored for their anticonvulsant properties (Severina et al., 2021).

Anti-Inflammatory and Analgesic Applications

Another study synthesized novel compounds derived from visnaginone and khellinone, which demonstrated significant anti-inflammatory and analgesic activities. This indicates the potential of structurally similar compounds for developing new therapeutic agents targeting inflammation and pain (Abu‐Hashem et al., 2020).

Neuropharmacological Applications

A study exploring the psychotropic properties of a compound structurally related to the query showed sedative effects, antiamnesic properties, and a weak anxiolytic effect. This suggests the potential application of similar compounds in neuropharmacology, particularly in the treatment of convulsions and anxiety-related disorders (Shtrygol et al., 2016).

Anticancer Applications

Research into novel pyrazolopyrimidine derivatives showed significant cytotoxic activity against several cancer cell lines, indicating the potential of compounds with related structures in cancer therapy (Rahmouni et al., 2016).

Pharmaceutical Development

The synthesis and evaluation of sildenafil isostere, a compound with a similar chemical backbone, were explored for their anti-phosphodiesterase-5 (PDE-5) activity. This research highlights the potential of structurally related compounds in developing new treatments for erectile dysfunction (Su et al., 2021).